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Compound of Interest

Compound Name: 2C-B-Butterfly

Cat. No.: B12644935

This document provides critical safety and logistical guidance for researchers, scientists, and
drug development professionals engaged in the handling of 2C-B-Butterfly. Given that this
compound is a psychoactive research chemical with limited toxicological data, a cautious
approach is paramount. The following procedures are based on best practices for handling
potent, novel psychoactive substances.

Hazard Assessment

2C-B-Butterfly is a conformationally-restricted derivative of the phenethylamine hallucinogen
2C-B.[1][2] While specific toxicity data for 2C-B-Butterfly is not readily available, the safety
data for the closely related compound 2C-B-FLY indicates it can cause skin and serious eye
irritation.[3] The parent compound, 2C-B, is known to be toxic if swallowed, in contact with skin,
or if inhaled.[4] Therefore, it must be assumed that 2C-B-Butterfly presents similar or greater
hazards.

Primary Risks:
« Acute Toxicity: Potential for harm if ingested, inhaled, or absorbed through the skin.
e Irritation: Risk of serious skin and eye irritation.

o Psychoactive Effects: Inadvertent exposure could lead to unintended and potent
psychoactive effects.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the researcher and
the chemical.[5] The minimum required PPE for handling 2C-B-Butterfly includes:

o Body Protection: A flame-resistant lab coat should be worn to protect against splashes and
spills.[6][7]

o Eye and Face Protection: ANSI Z87.1-compliant safety goggles are required to protect
against splashes.[8] A face shield should be worn over goggles when handling larger
quantities or if there is a significant splash risk.[7][8]

e Hand Protection: Double-gloving with nitrile gloves is recommended.[8] Nitrile gloves provide
limited protection and must be changed immediately upon contact with the chemical.[8] For
prolonged handling, consider wearing Silver Shield gloves underneath disposable nitrile
gloves.

» Respiratory Protection: Due to the risk of inhaling airborne particulates, especially when
handling the powdered form, a NIOSH-approved respirator is necessary. A fit-tested N95
respirator may be sufficient for minimal exposure, but for weighing and transferring
operations, a powered air-purifying respirator (PAPR) is recommended.[7]

o Foot Protection: Fully enclosed, chemical-resistant footwear is required at all times in the
laboratory.[6][7]
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PPE Component

Specification

Purpose

Gloves

Double-layered Nitrile (or
Silver Shield under Nitrile)

Prevents dermal absorption

and skin irritation.

Eye Protection

ANSI Z87.1 Compliant Safety
Goggles

Protects eyes from chemical

splashes.

Face Protection

Full Face Shield (worn over

goggles)

Additional protection against

splashes to the entire face.

Respiratory

NIOSH-approved Respirator
(N95 minimum, PAPR

recommended)

Prevents inhalation of

aerosolized particles.

Body Protection

Flame-Resistant Laboratory
Coat

Protects skin and personal

clothing from contamination.

Footwear

Closed-toe, chemical-resistant

shoes

Protects feet from spills and

dropped objects.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 2C-B-Butterfly in a laboratory

setting.

3.1. Preparation and Engineering Controls:

o Designated Area: All work with 2C-B-Butterfly must be conducted in a designated area,

such as a certified chemical fume hood or a glove box, to minimize exposure.

o Pre-use Checklist: Before handling the compound, ensure all necessary PPE is available

and in good condition. Verify that the fume hood is functioning correctly.

» Spill Kit: Have a spill kit readily available that is appropriate for potent powder compounds.

The kit should include absorbent materials, decontamination solutions, and waste disposal

bags.

3.2. Weighing and Aliquoting:
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e Don PPE: Put on all required PPE before entering the designated handling area.

o Containment: Perform all manipulations of powdered 2C-B-Butterfly within a fume hood or
glove box to control airborne particles.

o Electrostatic Control: Use anti-static weigh boats and tools to prevent the powder from
dispersing due to static electricity.

o Careful Transfer: Use a micro-spatula for transferring powder. Avoid any actions that could
create dust.

e Immediate Sealing: Securely cap the primary container immediately after use. Tightly seal
any newly created aliquots.

3.3. Post-Handling Procedure:

» Decontamination: Decontaminate all surfaces, equipment, and tools used during the
procedure. A 10% bleach solution followed by a rinse with 70% ethanol is a common
practice, but compatibility with all surfaces should be verified.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. First, remove
outer gloves, followed by the lab coat, face shield, and goggles. Remove the respirator last
after leaving the immediate work area. Inner gloves should be the last item removed.

» Hand Washing: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and accidental exposure.
4.1. Waste Segregation:

o Contaminated Solids: All disposable items that have come into contact with 2C-B-Butterfly,
including gloves, weigh boats, and paper towels, must be collected in a dedicated, clearly
labeled hazardous waste container.

e Unused Compound: Excess or expired 2C-B-Butterfly is considered hazardous waste.
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4.2. Step-by-Step Disposal Protocol:

 Inactivation (Recommended): For small quantities of unused compound, chemical
inactivation may be an option. Consult with your institution's Environmental Health and
Safety (EHS) office for approved methods.

o Consolidation: If inactivation is not feasible, the primary compound and all contaminated
solid waste should be placed in a sealed, puncture-proof hazardous waste container.

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the
chemical name "2C-B-Butterfly” and the associated hazards (e.g., "Acutely Toxic," "Irritant™).

o Final Disposal: The sealed and labeled container must be disposed of through your
institution's EHS-approved hazardous waste management program. Do not mix with regular
trash or pour down the drain.[9] For psychoactive substances, some jurisdictions may have
take-back programs or require specific disposal methods.[10][11][12]

Emergency Procedures

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

« Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Visual Workflow for Handling 2C-B-Butterfly

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of 2C-B-Butterfly.
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Workflow for Safe Handling of 2C-B-Butterfly
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Caption: Operational workflow for handling 2C-B-Butterfly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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